Cas no 756839-44-8 (1H-Indazole, 5-methoxy-1-methyl-)

1H-Indazole, 5-methoxy-1-methyl-, is a heterocyclic organic compound featuring an indazole core substituted with a methoxy group at the 5-position and a methyl group at the 1-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The methoxy and methyl substitutions enhance its stability and influence its electronic properties, making it a valuable intermediate in synthetic chemistry. Its well-defined molecular framework allows for precise modifications, facilitating the development of targeted bioactive compounds. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Its solubility and compatibility with common organic solvents further broaden its applicability.
1H-Indazole, 5-methoxy-1-methyl- structure
756839-44-8 structure
Product Name:1H-Indazole, 5-methoxy-1-methyl-
CAS No:756839-44-8
MF:C9H10N2O
MW:162.188501834869
CID:1775972
PubChem ID:57418749
Update Time:2025-05-28

1H-Indazole, 5-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 5-methoxy-1-methyl-
    • 5-Methoxy-1-methyl-1H-indazole
    • 756839-44-8
    • OOEFSMREJFZPQM-UHFFFAOYSA-N
    • DB-129362
    • BS-32767
    • G81244
    • A1-33844
    • SCHEMBL2448658
    • 5-Methoxy-1-methylindazole
    • Inchi： 1S/C9H10N2O/c1-11-9-4-3-8(12-2)5-7(9)6-10-11/h3-6H,1-2H3
    • InChI Key： OOEFSMREJFZPQM-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC2=C(C=NN2C)C=1

Computed Properties

  • Exact Mass: 162.07900
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.05000
  • LogP: 1.58190

1H-Indazole, 5-methoxy-1-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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A2B Chem LLC
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A2B Chem LLC
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A2B Chem LLC
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1PlusChem
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